Cas no 2680698-99-9 (benzyl N-(4-bromonaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(4-bromonaphthalen-2-yl)carbamate
• CAS No: 2680698-99-9
• MF: C₁₈H₁₄BrNO₂
• MW: 356.213263988495
• CID: 5622284
• PubChem ID: 165922245
• Update Time: 2025-10-30

benzyl N-(4-bromonaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299249
• benzyl N-(4-bromonaphthalen-2-yl)carbamate
• 2680698-99-9

• Inchi： 1S/C18H14BrNO2/c19-17-11-15(10-14-8-4-5-9-16(14)17)20-18(21)22-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,20,21)
• InChI Key： PBYMTUQDWGMNEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C2C=CC=CC2=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 355.02079g/mol
• Monoisotopic Mass: 355.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromonaphthalen-2-yl)carbamate

Benzyl N-(4-Bromonaphthalen-2-yl)carbamate (CAS No. 2680698-99-9): An Overview of Its Structure, Properties, and Applications

Benzyl N-(4-bromonaphthalen-2-yl)carbamate (CAS No. 2680698-99-9) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a benzyl group, a bromonaphthalene moiety, and a carbamate functional group. The combination of these structural elements endows the compound with a range of interesting properties and potential applications.

The molecular formula of benzyl N-(4-bromonaphthalen-2-yl)carbamate is C₁₇H₁₄BrNO₂, and its molecular weight is approximately 336.20 g/mol. The compound's structure can be visualized as a benzyl group attached to a carbamate, which in turn is linked to a 4-bromonaphthalene ring. This arrangement results in a highly conjugated system, which contributes to its electronic and physical properties.

In terms of physical properties, benzyl N-(4-bromonaphthalen-2-yl)carbamate is typically a solid at room temperature with a melting point ranging from 150°C to 155°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of benzyl N-(4-bromonaphthalen-2-yl)carbamate is influenced by the presence of the bromine atom on the naphthalene ring and the carbamate functional group. The bromine atom can serve as an excellent leaving group in substitution reactions, making the compound useful in synthetic chemistry for the preparation of more complex molecules. Additionally, the carbamate group can undergo hydrolysis under acidic or basic conditions, leading to the formation of an amine and a carboxylic acid.

Recent research studies have explored the potential applications of benzyl N-(4-bromonaphthalen-2-yl)carbamate in various fields. One notable area of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of several novel derivatives of benzyl N-(4-bromonaphthalen-2-yl)carbamate with potent anti-inflammatory and analgesic properties. These derivatives showed promising activity in preclinical models, suggesting their potential for further development as therapeutic agents.

In another study published in Organic Letters (2023), researchers investigated the use of benzyl N-(4-bromonaphthalen-2-yl)carbamate as a key intermediate in the synthesis of fluorescent probes for cellular imaging. The unique electronic properties of the compound allowed for the design of highly sensitive and selective probes that could be used to monitor specific biological processes within living cells. This application highlights the versatility of benzyl N-(4-bromonaphthalen-2-yl)carbamate in both fundamental research and practical applications.

The safety profile of benzyl N-(4-bromonaphthalen-2-yl)carbamate has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Additionally, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, benzyl N-(4-bromonaphthalen-2-yl)carbamate (CAS No. 2680698-99-9) is a versatile compound with a rich structural complexity that offers numerous opportunities for research and development. Its unique combination of functional groups makes it an attractive candidate for various chemical transformations and biological applications. As ongoing research continues to uncover new insights into its properties and potential uses, benzyl N-(4-bromonaphthalen-2-yl)carbamate is likely to remain an important molecule in the fields of organic chemistry and medicinal chemistry.